![molecular formula C21H21ClFN3O3S B2567999 2-(6-chloro-4-(2-fluorophenyl)-1,1-dioxido-2H-benzo[e][1,2,3]thiadiazin-2-yl)-N-cyclohexylacetamide CAS No. 1031555-36-8](/img/structure/B2567999.png)
2-(6-chloro-4-(2-fluorophenyl)-1,1-dioxido-2H-benzo[e][1,2,3]thiadiazin-2-yl)-N-cyclohexylacetamide
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Description
The compound “2-(6-chloro-4-(2-fluorophenyl)-1,1-dioxido-2H-benzo[e][1,2,3]thiadiazin-2-yl)-N-cyclohexylacetamide” is a complex organic molecule. It has a molecular formula of C23H19ClFN3O3S, an average mass of 471.932 Da, and a mono-isotopic mass of 471.081970 Da .
Molecular Structure Analysis
The molecular structure of this compound is complex, with several functional groups. It includes a benzothiadiazine ring, which is a type of diazine, a class of organic compounds containing two nitrogen atoms in a six-membered aromatic ring . It also contains a fluorophenyl group and a cyclohexylacetamide group .Scientific Research Applications
Pharmacological Applications
Compounds with a diazine scaffold, like the one in the given compound, are known to have a wide range of pharmacological applications . They are reported to exhibit antimetabolite, anticancer, antibacterial, antiallergic, tyrosine kinase, antimicrobial, calcium channel antagonistic, anti-inflammatory, analgesic, antihypertensive, antileishmanial, antituberculostatic, anticonvulsant, diuretic and potassium-sparing, to antiaggressive activities .
Anticancer Applications
Diazines are used in the synthesis of FDA approved drugs with pyrimidine as a central unit bearing different substituents . These drugs have been used in the treatment of myeloid leukemia, breast cancer, and idiopathic pulmonary fibrosis .
Antimicrobial Applications
Diazines have been reported to have antimicrobial properties . They can be used in the development of new antimicrobial drugs.
Antifungal Applications
Similar to their antimicrobial properties, diazines also exhibit antifungal properties . This makes them useful in the development of antifungal drugs.
Antiparasitic Applications
Diazines have been reported to have antiparasitic properties . They can be used in the development of drugs for the treatment of parasitic infections.
Diuretic Applications
Diazines have been reported to have diuretic properties . They can be used in the development of diuretic drugs.
Antitumor Applications
Diazines have been reported to have antitumor properties . They can be used in the development of antitumor drugs.
Antifilarial Applications
Diazines have been reported to have antifilarial properties . They can be used in the development of drugs for the treatment of filarial infections.
properties
IUPAC Name |
2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-1λ6,2,3-benzothiadiazin-2-yl]-N-cyclohexylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21ClFN3O3S/c22-14-10-11-19-17(12-14)21(16-8-4-5-9-18(16)23)25-26(30(19,28)29)13-20(27)24-15-6-2-1-3-7-15/h4-5,8-12,15H,1-3,6-7,13H2,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVFRRFUPPOLAFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)CN2N=C(C3=C(S2(=O)=O)C=CC(=C3)Cl)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21ClFN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6-chloro-4-(2-fluorophenyl)-1,1-dioxido-2H-benzo[e][1,2,3]thiadiazin-2-yl)-N-cyclohexylacetamide |
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